78-76-2

2-Bromobutane

In Stock

• CAS RN:
• 78-76-2

• Formula:
• C4H9Br

• InChI:
• InChI=1S/C4H9Br/c1-3-4(2)5/h4H,3H2,1-2H3

• InChIKey:
• UPSXAPQYNGXVBF-UHFFFAOYSA-N

• Viscosities of binary mixtures of 2-bromobutane and the isomeric forms of butanol have been evaluated at 298.15 and 313.15K. 2,2-dibromobutane, meso-2,3-dibromobutane and dl-2,3-dibromobutane are formed as major photobromination reaction products, during its reaction with molecular bromine. Smaller yields of 1,2-dibromobutane and 2,2,3-tribromobutane are also obtained in this reaction.
  2-Bromobutane is an alkyl halide. Degradation of 2-bromobutane by reductive dehalogenation in the presence of nickel-aluminum alloy in potassium hydroxide solution has been reported. Gas chromatographic determination of 2-bromobutane in mixture of alkyl bromides has been reported. Stereochemistry of dehydrobromination of 2-bromobutane over KOH-silica has been investigated.
  2-bromobutane appears as a colorless to pale-yellow colored liquid with a pleasant odor. Flash point 65°F. In...

Norapomorphine

Usually In Stock

• CAS RN:
• 478-76-2

• Formula:
• C16H15NO2

• InChI:
• InChI=1S/C16H15NO2/c18-13-5-4-10-8-12-14-9(6-7-17-12)2-1-3-11(14)15(10)16(13)19/h1-5,12,17-19H,6-8H2/t12-/m1/s1

• InChIKey:
• MHPQCGZBAVXCGA-GFCCVEGCSA-N

• Norapomorphine, also known as Norapomorphine, is a useful research compound. Its molecular formula is C16H15NO2 and its molecular weight is 253.29 g/mol. The purity is usually 95%.

2-Chloro-4-fluoro-5-nitroanisole

In Stock

• CAS RN:
• 84478-76-2

• Formula:
• C7H5ClFNO3

• InChI:
• InChI=1S/C7H5ClFNO3/c1-13-7-3-6(10(11)12)5(9)2-4(7)8/h2-3H,1H3

• InChIKey:
• CRONHBXGPYQWHX-UHFFFAOYSA-N

• 2-Chloro-4-fluoro-5-nitroanisole is a useful research compound. Its molecular formula is C7H5ClFNO3 and its molecular weight is 205.57 g/mol. The purity is usually 95%.

3-Methyltridecan-3-ol

• CAS RN:
• 21078-76-2

• Formula:
• C14H30O

• InChI:
• InChI=1S/C14H30O/c1-4-6-7-8-9-10-11-12-13-14(3,15)5-2/h15H,4-13H2,1-3H3

• InChIKey:
• KPNPVQMWGFMMJE-UHFFFAOYSA-N

• 3-Methyltridecan-3-ol is a useful research compound. Its molecular formula is C14H30O and its molecular weight is 214.39 g/mol. The purity is usually 95%.

6-Heptyn-1-ol

In Stock

• CAS RN:
• 63478-76-2

• Formula:
• C7H12O

• InChI:
• InChI=1S/C7H12O/c1-2-3-4-5-6-7-8/h1,8H,3-7H2

• InChIKey:
• BVRCLEXKQNWTDK-UHFFFAOYSA-N

• 6-Heptyn-1-ol, also known as 6-Heptyn-1-ol, is a useful research compound. Its molecular formula is C7H12O and its molecular weight is 112.17 g/mol. The purity is usually 95%.

4-Ethyl-2-methyl-1-nitrobenzene

In Stock

• CAS RN:
• 102878-76-2

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-3-8-4-5-9(10(11)12)7(2)6-8/h4-6H,3H2,1-2H3

• InChIKey:
• JRFWREBLPZKNNR-UHFFFAOYSA-N

• 4-Ethyl-2-methyl-1-nitrobenzene is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.192. The purity is usually 95%.

N'-(4-fluorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851978-76-2

• Formula:
• C19H19FN4O3S2

• InChI:
• InChI=1S/C19H19FN4O3S2/c20-15-5-4-6-16-17(15)21-19(28-16)23-22-18(25)13-7-9-14(10-8-13)29(26,27)24-11-2-1-3-12-24/h4-10H,1-3,11-12H2,(H,21,23)(H,22,25)

• InChIKey:
• PCKBOXJIPSQZKM-UHFFFAOYSA-N

• N'-(4-fluorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C19H19FN4O3S2 and its molecular weight is 434.5. The purity is usually 95%.

N-(4-ethoxyphenyl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893978-76-2

• Formula:
• C21H21N3O3S

• InChI:
• InChI=1S/C21H21N3O3S/c1-3-27-16-10-8-15(9-11-16)22-20(25)14-28-21-13-12-18(23-24-21)17-6-4-5-7-19(17)26-2/h4-13H,3,14H2,1-2H3,(H,22,25)

• InChIKey:
• AFMJYUUHVMTPGH-UHFFFAOYSA-N

• N-(4-ethoxyphenyl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.

2-(2,4-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898778-76-2

• Formula:
• C14H10F2O3S

• InChI:
• InChI=1S/C14H10F2O3S/c15-8-1-2-9(10(16)7-8)13(17)11-3-4-12(20-11)14-18-5-6-19-14/h1-4,7,14H,5-6H2

• InChIKey:
• CAQNEKTWFACEBQ-UHFFFAOYSA-N

• 2-(2,4-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C14H10F2O3S and its molecular weight is 296.29 g/mol. The purity is usually 95%.

(Z)-4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenyl methanesulfonate

In Stock

• CAS RN:
• 869078-76-2

• Formula:
• C19H18O7S

• InChI:
• InChI=1S/C19H18O7S/c1-4-24-13-6-7-14-16(11-13)25-18(19(14)20)10-12-5-8-15(17(9-12)23-2)26-27(3,21)22/h5-11H,4H2,1-3H3/b18-10-

• InChIKey:
• FTWKRZSIVPPNAS-ZDLGFXPLSA-N

• (Z)-4-((6-ethoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)-2-methoxyphenyl methanesulfonate is a useful research compound. Its molecular formula is C19H18O7S and its molecular weight is 390.4g/mol. The purity is usually 95%.

2-hydroxy-2-(3-methylidenecyclobutyl)acetonitrile

In Stock

• CAS RN:
• 2353578-76-2

• Formula:
• C7H9NO

• 2-hydroxy-2-(3-methylidenecyclobutyl)acetonitrile is a useful research compound. Its molecular formula is C7H9NO and its molecular weight is 123.2. The purity is usually 95%.

6-Fluoro-2-(prop-1-en-2-yl)benzo[d]oxazole

In Stock

• CAS RN:
• 1373278-76-2

• Formula:
• C10H8FNO

• InChI:
• InChI=1S/C10H8FNO/c1-6(2)10-12-8-4-3-7(11)5-9(8)13-10/h3-5H,1H2,2H3

• InChIKey:
• OBEHGIRCPGAHSM-UHFFFAOYSA-N

• 6-Fluoro-2-(prop-1-en-2-yl)benzo[d]oxazole is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.178. The purity is usually 95%.

N-(7-oxaspiro[3.5]nonan-1-yl)benzamide

Usually In Stock

• CAS RN:
• 2175978-76-2

• Formula:
• C15H19NO2

• InChI:
• InChI=1S/C15H19NO2/c17-14(12-4-2-1-3-5-12)16-13-6-7-15(13)8-10-18-11-9-15/h1-5,13H,6-11H2,(H,16,17)

• InChIKey:
• PIEGJQODHMQKFU-UHFFFAOYSA-N

• N-(7-oxaspiro[3.5]nonan-1-yl)benzamide is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.322. The purity is usually 95%.

4-[(1,3-Benzoxazol-2-ylamino)methyl]-6,7-dihydro-5H-1-benzofuran-4-ol

Usually In Stock

• CAS RN:
• 2379978-76-2

• Formula:
• C16H16N2O3

• InChI:
• InChI=1S/C16H16N2O3/c19-16(8-3-6-13-11(16)7-9-20-13)10-17-15-18-12-4-1-2-5-14(12)21-15/h1-2,4-5,7,9,19H,3,6,8,10H2,(H,17,18)

• InChIKey:
• WZKOXZWODUIZSF-UHFFFAOYSA-N

• 4-[(1,3-Benzoxazol-2-ylamino)methyl]-6,7-dihydro-5H-1-benzofuran-4-ol is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.315. The purity is usually 95%.

4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-1-(1-methyl-1H-pyrazole-5-carbonyl)piperidine

In Stock

• CAS RN:
• 2201478-76-2

• Formula:
• C19H25N7O

• InChI:
• InChI=1S/C19H25N7O/c1-19(2,3)15-5-6-16-21-22-17(26(16)23-15)13-8-11-25(12-9-13)18(27)14-7-10-20-24(14)4/h5-7,10,13H,8-9,11-12H2,1-4H3

• InChIKey:
• YYRGZBSROWFXAB-UHFFFAOYSA-N

• 4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-1-(1-methyl-1H-pyrazole-5-carbonyl)piperidine is a useful research compound. Its molecular formula is C19H25N7O and its molecular weight is 367.4 g/mol. The purity is usually 95%.